Cas no 61608-92-2 (Benzenemethanol, 2-(1-phenylethyl)-)

• Product name: Benzenemethanol, 2-(1-phenylethyl)-
• CAS No: 61608-92-2
• MF: C₁₅H₁₆O
• MW: 212.28694
• CID: 472993
• PubChem ID: 12535350

Benzenemethanol, 2-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(1-phenylethyl)-
• [2-(1-phenylethyl)phenyl]methanol
• SCHEMBL19755607
• DTXSID20501645
• 61608-92-2

• Inchi： InChI=1S/C15H16O/c1-12(13-7-3-2-4-8-13)15-10-6-5-9-14(15)11-16/h2-10,12,16H,11H2,1H3
• InChI Key： DANSWVWBWNNNLQ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)C2=CC=CC=C2CO

Computed Properties

• Exact Mass: 212.12018
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23